Cas no 2580180-01-2 (2-(Piperidin-2-yl)oxan-4-amine)

• Product Name: 2-(Piperidin-2-yl)oxan-4-amine
• CAS No: 2580180-01-2
• MF: C₁₀H₂₀N₂O
• MW: 184.278602600098
• CID: 5659389
• PubChem ID: 165888444
• Update Time: 2025-06-13

2-(Piperidin-2-yl)oxan-4-amine Chemical and Physical Properties

Names and Identifiers

• 2580180-01-2
• 2-(piperidin-2-yl)oxan-4-amine
• EN300-27718729
• 2-(Piperidin-2-yl)oxan-4-amine

• Inchi： 1S/C10H20N2O/c11-8-4-6-13-10(7-8)9-3-1-2-5-12-9/h8-10,12H,1-7,11H2
• InChI Key： NNSFFZUTBXTKAH-UHFFFAOYSA-N
• SMILES： O1CCC(CC1C1CCCCN1)N

Computed Properties

• Exact Mass: 184.157563266g/mol
• Monoisotopic Mass: 184.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 47.3Ų

Additional information on 2-(Piperidin-2-yl)oxan-4-amine

Comprehensive Overview of 2-(Piperidin-2-yl)oxan-4-amine (CAS No. 2580180-01-2): Properties, Applications, and Research Insights

The compound 2-(Piperidin-2-yl)oxan-4-amine (CAS No. 2580180-01-2) is a structurally unique molecule that has garnered significant attention in pharmaceutical and chemical research. Its hybrid scaffold, combining piperidine and oxane moieties, offers versatile applications in drug discovery and material science. This article delves into its molecular characteristics, synthesis pathways, and emerging trends, aligning with current scientific inquiries such as "nitrogen-containing heterocycles in drug design" and "sustainable synthesis methods."

From a structural perspective, 2-(Piperidin-2-yl)oxan-4-amine features a piperidine ring fused to an oxane (tetrahydropyran) ring, with an amine group at the 4-position. This configuration enhances its potential as a bioactive intermediate, particularly in targeting central nervous system (CNS) disorders or GPCR-modulated pathways. Researchers have explored its role in optimizing blood-brain barrier permeability, a hot topic in neurodegenerative disease therapeutics.

Synthetic routes to CAS No. 2580180-01-2 often involve reductive amination or cyclization strategies, with recent studies emphasizing catalytic asymmetric synthesis to achieve enantiopure forms. The compound's chirality is critical for its pharmacological profile, echoing the industry's shift toward stereoselective drug development. Green chemistry principles, such as using biocatalysts or flow chemistry, are also being integrated to reduce environmental impact—addressing the growing demand for "eco-friendly pharmaceutical synthesis."

In drug discovery, 2-(Piperidin-2-yl)oxan-4-amine serves as a versatile building block for small-molecule inhibitors and allosteric modulators. Its rigid yet flexible backbone allows for precise interactions with biological targets, making it valuable in designing next-generation kinase inhibitors or neurotransmitter analogs. Computational studies leveraging AI-driven molecular docking have further accelerated its optimization, resonating with trends like "machine learning in medicinal chemistry."

Beyond pharmaceuticals, this compound finds niche applications in agrochemicals and functional materials. Its amine functionality enables derivatization into corrosion inhibitors or polymeric additives, aligning with industrial needs for "high-performance specialty chemicals." Researchers are also investigating its potential in catalysis, particularly for C–N bond-forming reactions, a focal point in cross-coupling methodology.

Quality control and analytical characterization of CAS No. 2580180-01-2 rely on advanced techniques like HPLC-MS, NMR spectroscopy, and X-ray crystallography. Purity standards (>98%) are crucial for reproducibility, reflecting the emphasis on "rigorous analytical validation" in regulatory submissions. Stability studies under varying pH and temperature conditions are also critical, addressing concerns about "long-term storage of amine derivatives."

In summary, 2-(Piperidin-2-yl)oxan-4-amine exemplifies the intersection of structural ingenuity and multidisciplinary utility. Its relevance spans from precision medicine to green chemistry, making it a compelling subject for ongoing research. As the scientific community prioritizes "molecular diversity for targeted therapies" and "sustainable chemical production," this compound is poised to remain at the forefront of innovation.